Cas no 652991-75-8 (Phenol,2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-[(2-ethylhexyl)oxy]-)
652991-75-8 structure
Product Name:Phenol,2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-[(2-ethylhexyl)oxy]-
CAS No:652991-75-8
MF:C33H39N3O2
MW:509.681668519974
CID:1685460
PubChem ID:136741976
Update Time:2025-04-21
Phenol,2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-[(2-ethylhexyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-[(2-ethylhexyl)oxy]-
- SCHEMBL20024340
- 652991-75-8
- 2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-((2-ethylhexyl)oxy)phenol
-
- Inchi: 1S/C33H39N3O2/c1-7-9-10-25(8-2)20-38-26-13-16-29(30(37)19-26)33-35-31(27-14-11-21(3)17-23(27)5)34-32(36-33)28-15-12-22(4)18-24(28)6/h11-19,25,37H,7-10,20H2,1-6H3
- InChI Key: KUMICWAIEFQELU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C2N=C(C3C=CC(C)=CC=3C)N=C(C3C=CC(C)=CC=3C)N=2)=C(C=1)O)CC(CC)CCCC
Computed Properties
- Exact Mass: 509.30447
- Monoisotopic Mass: 509.30422750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 10
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- PSA: 68.13
Phenol,2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-[(2-ethylhexyl)oxy]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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